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Compound of Interest

Compound Name:
3-(3-

Methylphenyl)propionaldehyde

Cat. No.: B1311848 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and hazards associated

with 3-(3-Methylphenyl)propionaldehyde (CAS No. 95416-60-7), a chemical intermediate

and fragrance ingredient. This document synthesizes available data on its physicochemical

properties, toxicological profile, and handling procedures to inform risk assessment and ensure

safe laboratory and industrial practices.

Chemical and Physical Properties
3-(3-Methylphenyl)propionaldehyde, also known as 3-(m-tolyl)propanal, is an aromatic

aldehyde.[1] A summary of its key physical and chemical properties is presented in Table 1.

Property Value Source

CAS Number 95416-60-7 [1]

Molecular Formula C₁₀H₁₂O [1]

Molecular Weight 148.20 g/mol [1]

Appearance Colorless to light yellow liquid ChemicalBook

Storage Temperature -20°C, stored under nitrogen ChemicalBook
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Table 1: Physical and Chemical Properties of 3-(3-Methylphenyl)propionaldehyde

Hazard Identification and Classification
Based on the Globally Harmonized System of Classification and Labelling of Chemicals (GHS),

3-(3-Methylphenyl)propionaldehyde is classified with the following hazards:

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity -

Single Exposure (Respiratory

tract irritation)

3
H335: May cause respiratory

irritation

Table 2: GHS Hazard Classification of 3-(3-Methylphenyl)propionaldehyde[1]

The signal word for this chemical is Warning.[1]

Toxicological Profile
Quantitative toxicological data for 3-(3-Methylphenyl)propionaldehyde is not readily available

in the public domain. Therefore, data for the structurally related and well-studied compound,

propionaldehyde, is provided for context and precautionary guidance.

Endpoint Species Route Value Source

LD₅₀ Rat Oral 1690 mg/kg Wikipedia

LD₅₀ Rabbit Dermal 2460 mg/kg Sigma-Aldrich

Table 3: Acute Toxicity Data for Propionaldehyde (CAS No. 123-38-6)
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Experimental Protocols
The toxicological hazards of chemical substances like 3-(3-Methylphenyl)propionaldehyde
are typically determined using standardized experimental protocols, such as those established

by the Organisation for Economic Co-operation and Development (OECD).

Acute Oral Toxicity (OECD Guideline 423: Acute Toxic
Class Method)
This method is a stepwise procedure using a small number of animals to classify a substance's

oral toxicity.

Animal Selection: Healthy, young adult rodents (usually females) are used.

Dose Administration: The substance is administered orally by gavage at one of the defined

starting dose levels (5, 50, 300, or 2000 mg/kg body weight).

Procedure: The test proceeds in a stepwise manner, with three animals per step. The

outcome of each step (mortality or survival) determines the next dose level.

Observation: Animals are observed for up to 14 days for signs of toxicity and mortality. Body

weight is recorded weekly.

Endpoint: The test allows for the classification of the substance into one of the GHS acute

toxicity categories.

In Vitro Skin Irritation (OECD Guideline 439:
Reconstructed Human Epidermis Test Method)
This in vitro method assesses the potential of a substance to cause skin irritation.

Test System: A reconstructed human epidermis (RhE) model, which mimics the properties of

the upper layers of human skin, is used.

Application: The test substance is applied topically to the surface of the RhE tissue.
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Exposure and Incubation: Following a defined exposure period, the substance is removed,

and the tissue is incubated.

Viability Assessment: Cell viability is measured using a colorimetric assay (e.g., MTT assay).

A reduction in cell viability below a certain threshold indicates that the substance is an

irritant. A substance is identified as an irritant if the tissue viability is ≤ 50%.

Acute Eye Irritation/Corrosion (OECD Guideline 405)
This in vivo test evaluates the potential of a substance to cause eye irritation or corrosion.

Animal Selection: A single healthy, adult albino rabbit is typically used for the initial test.

Application: A single dose of the test substance is applied to the conjunctival sac of one eye.

The other eye serves as a control.

Observation: The eyes are examined at 1, 24, 48, and 72 hours after application for signs of

irritation, including redness, swelling, and discharge. The cornea, iris, and conjunctiva are

scored.

Confirmation: If an irritant or negative response is observed, the test is confirmed using up to

two additional animals.

Signaling Pathways and Mechanisms of Toxicity
Proposed Metabolic Pathway
Aromatic aldehydes like 3-(3-Methylphenyl)propionaldehyde are likely metabolized in the

body through oxidation and reduction reactions. The aldehyde group can be oxidized to a

carboxylic acid or reduced to an alcohol. The following diagram illustrates a plausible metabolic

pathway for 3-phenylpropanal, a closely related compound, which is likely analogous for 3-(3-
Methylphenyl)propionaldehyde.
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Metabolism of 3-Phenylpropanal

L-Phenylalanine PhenylpyruvatePAL Cinnamic AcidPPTase 3-PhenylpropionaldehydeCAR

3-Phenyl-1-propanol

ADH/AKR (Reduction)

3-Phenylpropionic AcidALDH (Oxidation)

Click to download full resolution via product page

Caption: Proposed metabolic pathway of 3-phenylpropanal.

General Mechanism of Aldehyde Toxicity
Aldehydes are electrophilic compounds that can react with nucleophilic groups in biological

macromolecules such as proteins and DNA. This covalent modification can lead to cellular

dysfunction and toxicity.
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Cellular Environment

3-(3-Methylphenyl)propionaldehyde
(Electrophile)

Covalent Adducts

 reacts with

Protein
(e.g., with Lysine, Cysteine residues)

DNA
(e.g., with Guanine residues)

Cellular Dysfunction
(e.g., Enzyme inhibition, Oxidative stress, DNA damage)

 leads to

Observed Toxicity
(Irritation, etc.)

 results in
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Caption: General mechanism of aldehyde toxicity.

Safety and Handling Procedures
First-Aid Measures

Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and seek immediate medical attention.

Skin Contact: Remove contaminated clothing immediately. Wash off with soap and plenty of

water. Consult a doctor if irritation persists.

Eye Contact: Rinse with pure water for at least 15 minutes. Consult a doctor.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b1311848?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1311848?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ingestion: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth to

an unconscious person. Call a doctor or Poison Control Center immediately.

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.

Specific Hazards: No data available.

Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

Accidental Release Measures
Personal Precautions: Avoid breathing vapors, mist, or gas. Ensure adequate ventilation.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

Containment and Cleaning: Absorb with inert material and dispose of as hazardous waste.

Handling and Storage
Handling: Handle in a well-ventilated place. Wear appropriate personal protective equipment.

Storage: Store the container tightly closed in a dry, cool, and well-ventilated place.

Exposure Controls and Personal Protection
Engineering Controls: Ensure adequate ventilation.

Eye/Face Protection: Wear tightly fitting safety goggles.

Skin Protection: Wear protective gloves and clothing.

Respiratory Protection: Use a respirator if exposure limits are exceeded or if irritation is

experienced.

Logical Workflow for Safety Assessment
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The safety assessment of a chemical like 3-(3-Methylphenyl)propionaldehyde follows a

logical progression from data gathering to risk characterization.

Chemical Safety Assessment Process

Literature Review &
Data Gathering

Physicochemical
Characterization

Hazard Identification
(In vitro / In vivo testing)

Exposure Assessment Dose-Response
Assessment

Risk Characterization

Risk Management &
Communication (SDS)

Click to download full resolution via product page

Caption: Workflow for chemical safety assessment.

Ecological Information
Specific data on the environmental fate and ecotoxicity of 3-(3-
Methylphenyl)propionaldehyde are limited. However, phenylpropanals are generally not

expected to be persistent or bioaccumulative and are anticipated to undergo rapid degradation

in the environment. Nevertheless, release into the environment should be avoided.
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Conclusion
3-(3-Methylphenyl)propionaldehyde is a hazardous chemical that is harmful if swallowed and

causes skin, eye, and respiratory irritation. While specific quantitative toxicological data are

scarce, information from structurally similar compounds and standardized testing guidelines

provide a basis for safe handling and risk assessment. Adherence to recommended safety

precautions, including the use of appropriate personal protective equipment and engineering

controls, is essential to minimize exposure and mitigate risks in research and industrial

settings. Further research to determine the specific toxicological and ecotoxicological profile of

this compound is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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